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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038

An In-depth Technical Guide to the Chemical Properties of 3-Methyl-3-octanol

Introduction

3-Methyl-3-octanol (systematically named 3-methyloctan-3-ol) is a tertiary alcohol with the
chemical formula C9H200.[1][2] It is a chiral compound that exists as a clear, colorless liquid at
standard conditions.[1] This molecule is noted for its application as a flavoring agent in the food
industry, particularly for its contribution to the flavor of roast beef.[1] It is also produced
biochemically by the fungus Antrodia camphorata.[1] This guide provides a comprehensive
overview of its chemical and physical properties, spectroscopic data, a plausible experimental
protocol for its synthesis, and relevant safety information, tailored for researchers, scientists,
and professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 3-Methyl-3-octanol are summarized
below. These properties are crucial for its handling, application, and analysis in a laboratory
setting.

General Properties and Identifiers

A consistent and accurate identification of a chemical compound is paramount in research and
development. The following table provides the key identifiers for 3-Methyl-3-octanol.
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Property Value Reference

IUPAC Name 3-methyloctan-3-ol [1112]

Amylethylmethylcarbinol, 2-
Synonyms [2][3]
Ethyl-2-heptanol, Aprol 161

Molecular Formula C9H200 [2][41[5]
Molecular Weight 144.25 g/mol [41[6]
CAS Number 5340-36-3 [2][4]
EC Number 226-276-4 [415]

1S/C9H200/c1-4-6-7-8-
InChl [1][4]
9(3,10)5-2/h10H,4-8H2,1-3H3

JEWXYDDSLPIBBO-
InChiKey [1]2]4]
UHFFFAOYSA-N

Canonical SMILES CCcccc(eycoo [11[5]

Physical Properties

The physical state and behavior of 3-Methyl-3-octanol under various conditions are detailed in
the table below.
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Property Value Reference
Appearance Clear colorless liquid [1]

Boiling Point 127 °C (at 760 mm Hg) [4107118]
Density 0.822 g/mL at 25 °C [4107118]

Refractive Index (n20/D)

1.433

(410718l

Flash Point

73.0 °C (163.0 °F)

[719]

Vapor Pressure

0.217 mmHg at 25 °C

(estimated)

[°]

Soluble in alcohol; Water

Solubility solubility: 495 mg/L at 25 °C 9]
(estimated)

pKa 15.51 + 0.29 (Predicted) [5]

logP (o/w) 3.132 (estimated) 9]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of 3-Methyl-
3-octanol. The following data are available through various spectral databases.

Spectroscopy Type Availability / Reference

Spectra available from Wiley's KnowlItAll NMR
13C NMR ,
Spectral Library.[3]

ATR-IR and Vapor Phase IR spectra are
Infrared (IR) available.[3][10] The IR spectrum shows a

characteristic OH stretching band.[11]

Electron lonization (El) mass spectra are
available from the NIST/EPA/NIH Mass Spectral
Library.[2][3]

Mass Spectrometry (MS)

Raman Raman spectra are available.[3]
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Experimental Protocols

While specific synthesis protocols for 3-Methyl-3-octanol are not extensively detailed in the
immediate literature, a standard and reliable method for its preparation is the Grignard reaction.
This approach is fundamental in organic chemistry for creating carbon-carbon bonds and
synthesizing tertiary alcohols.

Proposed Synthesis of 3-Methyl-3-octanol via Grignhard
Reaction

This protocol describes the synthesis of 3-Methyl-3-octanol by reacting 2-heptanone with
ethylmagnesium bromide.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

2-Heptanone

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSQOa)

lodine crystal (as initiator)
Procedure:
o Grignard Reagent Preparation:

o In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium surface.
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o Add a solution of ethyl bromide in anhydrous diethyl ether dropwise from the funnel to
initiate the reaction. The disappearance of the iodine color and gentle refluxing indicates
the start of the reaction.

o Once initiated, add the remaining ethyl bromide solution at a rate that maintains a gentle
reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the
complete formation of the ethylmagnesium bromide reagent.

e Reaction with Ketone:
o Cool the Grignard reagent solution to 0 °C using an ice bath.

o Add a solution of 2-heptanone in anhydrous diethyl ether dropwise from the dropping
funnel with vigorous stirring.

o Workup:

o After the addition of 2-heptanone is complete, allow the mixture to stir at room temperature
for 30 minutes.

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride
to the flask.

o Separate the organic layer. Extract the aqueous layer with diethyl ether.

o Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
« Purification:

o Filter the solution to remove the drying agent.

o Remove the diethyl ether solvent using a rotary evaporator.

o Purify the crude 3-Methyl-3-octanol product by vacuum distillation.
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Grignard Reagent Preparation Reaction Workup & Purification

Initiate
Ethyl Bromide | _Reaction, [~ " 7771 Formation , [ Ethyimagnesium Bromide ‘ ‘ ng":l"h';"gx‘ee, ‘——{ Reaction Mixture }—»‘ Q::",ﬁmvc"‘" ‘4»‘ Eéfé?rf“fé:é‘rh H Dry with MgSOs }—»‘ Vacuum Distilation }—» Pure 3-Methyl-3-octanol
in Diethyl Ether 9 gs + 12 (Grignard Reagent) Y

Click to download full resolution via product page
Caption: Workflow for the synthesis of 3-Methyl-3-octanol.

Structure and Identifier Relationships

The various names and codes used to identify 3-Methyl-3-octanol are all derived from its
unique molecular structure. The diagram below illustrates these relationships.

Molecular Structure
CCcccc(o)(co)o

Nomenclature #Machine—Rea able Identifiers
IUPAC Name CAS Number SMILES
3-methyloctan-3-ol 5340-36-3 CCcCccc(c)coo
Synonym InChl
Amylethylmethylcarbinol 1S/C9H200!...
InChiKey

JEWXYDDSLPIBBO...

Click to download full resolution via product page
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Caption: Relationship between molecular structure and identifiers.

Safety and Handling

3-Methyl-3-octanol is considered a hazardous chemical and requires appropriate safety
precautions in the laboratory.

Hazard Classification:

e GHS Classification: Flammable liquids (Category 4), Skin irritation (Category 2), Eye irritation
(Category 2A), Specific target organ toxicity — single exposure (Category 3), Respiratory
system.[12]

e Signal Word: Warning.[12]

o Hazard Statements: Combustible liquid.[12] Causes skin irritation. Causes serious eye
irritation. May cause respiratory irritation.[12]

o Risk Phrases (EU): R36/37/38 - Irritating to eyes, respiratory system, and skin.[5][9]
Precautionary Measures:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[12] Wash hands
and any exposed skin thoroughly after handling.[12] Wear protective gloves, clothing, and
eye/face protection.[12] Avoid breathing vapors or mist.[12] Use only in a well-ventilated
area.[12]

o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[12]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[12]

o Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[12]

o Storage: Store in a well-ventilated place. Keep the container tightly closed and cool.[12]
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Toxicity Data:

Test Route Species Dose Reference
LD50 Oral Rat 3400 mglkg [7]
LD50 Skin Rabbit >5 g/kg [7]

| Irritation | Skin | Rabbit | Skin irritant [[7] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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